(2R)-1-(2-furylmethyl)-5-oxotetrahydro-1H-pyrrole-2-carboxylic acid

• IUPAC Name: (2R)-1-(furan-2-ylmethyl)-5-oxopyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C10H11NO4/c12-9-4-3-8(10(13)14)11(9)6-7-2-1-5-15-7/h1-2,5,8H,3-4,6H2,(H,13,14)/t8-/m1/s1
• InChI Key: WFRUAHFHGTZGCE-MRVPVSSYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)O)CC2=CC=CO2
• Isomeric SMILES: C1CC(=O)N([C@H]1C(=O)O)CC2=CC=CO2
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• CAS No.: 1164555-25-2

Description

(2R)-1-(2-furylmethyl)-5-oxotetrahydro-1H-pyrrole-2-carboxylic acid, also known as FMP, is a compound that has been widely studied in the scientific community due to its potential applications in various fields. FMP is a pyrrole derivative that has been synthesized using different methods.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing pyrrolidin-2-ones and their derivatives, highlighting their importance in the synthesis of biologically active molecules. These compounds, including derivatives of "(2R)-1-(2-furylmethyl)-5-oxotetrahydro-1H-pyrrole-2-carboxylic acid," have been synthesized through reactions involving various substituents, which is crucial for creating new medicinal molecules with improved biological activity. The synthesis process and the structure of these new compounds have been validated using techniques such as 1H NMR spectroscopy and IR spectrometry, showcasing their potential in pharmacy and medicinal chemistry (Rubtsova et al., 2020).

Applications in Organic Synthesis

The compound and its related structures have been used to develop new methods for preparing substituted furans and pyrroles, which are essential synthons in chemical synthesis. These methods provide novel routes to these heterocycles, demonstrating the compound's versatility in synthesizing pharmaceutical agents, natural products, and materials. The studies underline the significance of the compound in facilitating innovative synthetic strategies that lead to the formation of structurally diverse and complex molecules with high yields and selectivity (Kelly, Kerrigan, & Walsh, 2008).

Material Science and Catalysis

The derivatives of "this compound" have been explored for their roles in the synthesis of greenish metal-lustrous organic crystals. These compounds exhibit unique optical properties, such as green color and metallic luster, which are attributed to their solid-state UV-vis-NIR diffuse reflection-absorption spectra. This research opens up new possibilities for using these compounds in developing materials with specific optical characteristics, which could have applications in electronics, photonics, and as novel materials for various technological applications (Ogura, Ooshima, Akazome, & Matsumoto, 2006).